Cas no 1361579-10-3 (3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl)

• Product Name: 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl
• CAS No: 1361579-10-3
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 4995706
• Update Time: 2025-10-28

3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl

• Inchi： 1S/C12H6Cl4O/c13-6-3-9(12(16)11(15)4-6)8-5-7(17)1-2-10(8)14/h1-5,17H
• InChI Key： ALMPUDGNAAMVNM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC=C(C=1)O)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 6
• Topological Polar Surface Area: 20.2

Additional information on 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl

Research Brief on 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl (CAS: 1361579-10-3): Recent Advances and Implications

3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl (CAS: 1361579-10-3) is a hydroxylated metabolite of polychlorinated biphenyls (PCBs), a class of persistent organic pollutants with significant environmental and health concerns. Recent studies have focused on its biochemical interactions, environmental persistence, and potential toxicological effects, making it a critical subject in chemical biology and pharmaceutical research. This brief synthesizes the latest findings to provide a comprehensive overview of its properties, mechanisms, and applications.

A 2023 study published in Environmental Science & Technology investigated the metabolic pathways of 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl in mammalian systems. Using LC-MS/MS and nuclear magnetic resonance (NMR) spectroscopy, researchers identified its conjugation with glucuronic acid and sulfate as primary detoxification routes. Notably, the study highlighted its affinity for binding to human serum albumin (HSA), suggesting potential bioaccumulation risks. These findings underscore the need for further research into its pharmacokinetics and long-term health impacts.

In environmental chemistry, advancements in degradation techniques have been reported. A team from the University of California demonstrated photocatalytic degradation of 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl using TiO₂-graphene nanocomposites, achieving 92% efficiency under UV irradiation (Journal of Hazardous Materials, 2024). This method offers a promising approach for mitigating PCB contamination in water systems, though scalability remains a challenge.

From a toxicological perspective, in vitro assays revealed that 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl activates the aryl hydrocarbon receptor (AhR) pathway at nanomolar concentrations, implicating its role in endocrine disruption (Chemical Research in Toxicology, 2023). Concurrently, structural analogs of this compound are being explored as scaffolds for designing AhR inhibitors, illustrating its dual significance as both a pollutant and a pharmacological tool.

Ongoing clinical research is evaluating its biomarker potential for PCB exposure assessment. A 2024 cohort study correlated urinary levels of 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl with hepatic dysfunction in PCB-exposed workers, proposing its utility in occupational health monitoring (Environmental Health Perspectives). However, standardization of detection protocols is required for broader adoption.

In conclusion, 3-Hydroxy-6,2',3',5'-tetrachlorobiphenyl exemplifies the intersection of environmental chemistry and biomedicine. Future research should prioritize mechanistic studies of its toxicity, development of remediation technologies, and exploration of its therapeutic potential. Collaborative efforts across disciplines will be essential to address the multifaceted challenges posed by this compound.